Cas no 1821658-38-1 (Viladozone Acetyl Chloride)

• Product Name: Viladozone Acetyl Chloride
• CAS No: 1821658-38-1
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69
• CID: 4756721
• Update Time: 2025-07-01

Viladozone Acetyl Chloride Chemical and Physical Properties

Names and Identifiers

• Viladozone Acetyl Chloride

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 463.5±35.0 °C(Predicted)
• pka: 15.87±0.30(Predicted)

Additional information on Viladozone Acetyl Chloride

Introduction to Viladozone Acetyl Chloride (CAS No. 1821658-38-1) and Its Applications in Modern Chemical Biology

Viladozone Acetyl Chloride, identified by the chemical abstracts service number 1821658-38-1, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This acetyl chloride derivative belongs to a class of molecules that exhibit promising potential in the development of novel pharmaceutical agents and biochemical research tools. The compound's molecular structure, characterized by its acetyl chloride functionality, makes it a valuable intermediate in synthetic chemistry, particularly in the modification of biomolecules and the synthesis of complex organic architectures.

The relevance of Viladozone Acetyl Chloride (CAS No. 1821658-38-1) is further underscored by its role in the synthesis of bioactive molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific biological pathways. The acetyl chloride group in Viladozone Acetyl Chloride allows for facile introduction of acetylated residues into peptides and proteins, which is crucial for modulating protein-protein interactions and exploring enzyme mechanisms. This capability has made the compound an indispensable tool in drug discovery pipelines, where precise molecular modifications are often required to enhance binding affinity and selectivity.

Recent advancements in chemical biology have highlighted the importance of acetyl chloride derivatives like Viladozone Acetyl Chloride (CAS No. 1821658-38-1) in the development of epigenetic modulators. Epigenetic enzymes, such as histone deacetylases (HDACs) and histone acetyltransferases (HATs), play a pivotal role in regulating gene expression by modifying histone proteins. The ability of Viladozone Acetyl Chloride to introduce acetyl groups into histone tails or other biomolecules has opened new avenues for studying epigenetic mechanisms and designing therapeutic agents that can modulate these processes. Several studies have demonstrated the compound's efficacy in enhancing acetylation levels, thereby influencing chromatin structure and gene accessibility.

The synthetic utility of Viladozone Acetyl Chloride (CAS No. 1821658-38-1) extends beyond its applications in epigenetics research. The compound serves as a key intermediate in the synthesis of various pharmacophores, including kinase inhibitors and antiviral agents. For instance, researchers have leveraged its reactive acetyl chloride group to introduce acetylated motifs into small molecules that target viral proteases or kinases involved in pathogenic processes. These efforts have led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced toxicity, underscoring the compound's significance in medicinal chemistry.

In addition to its role in drug development, Viladozone Acetyl Chloride (CAS No. 1821658-38-1) has found applications in biochemical research as a probe for studying protein function and interaction networks. The acetylation-deacetylation cycle is a critical post-translational modification that regulates numerous cellular processes, including metabolism, stress response, and cell cycle progression. By using Viladozone Acetyl Chloride, researchers can investigate how changes in protein acetylation status affect biological outcomes, providing insights into disease mechanisms and potential therapeutic targets.

The chemical properties of Viladozone Acetyl Chloride make it an attractive candidate for further exploration in synthetic methodologies. Its reactivity with nucleophiles allows for the construction of complex carbon frameworks with high precision, which is essential for creating molecules with tailored biological activities. Moreover, recent innovations in flow chemistry have enabled more efficient and scalable synthesis of Viladozone Acetyl Chloride, making it more accessible for industrial applications. These advancements highlight the compound's potential not only as a research tool but also as a building block for large-scale production of bioactive molecules.

As the field of chemical biology continues to evolve, the demand for specialized reagents like Viladozone Acetyl Chloride (CAS No. 1821658-38-1) is expected to grow exponentially. The compound's versatility and efficacy make it indispensable for researchers seeking to unravel complex biological processes or develop innovative therapeutics. By leveraging its unique properties, scientists can push the boundaries of what is possible in molecular medicine, leading to breakthroughs that improve human health and well-being.